Cas no 1909287-16-6 (rac-(3R,5R)-5-(methoxymethyl)pyrrolidin-3-ol)

• Product Name: rac-(3R,5R)-5-(methoxymethyl)pyrrolidin-3-ol
• CAS No: 1909287-16-6
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• MDL: MFCD29055152
• CID: 5104362
• PubChem ID: 67388741
• Update Time: 2025-06-13

rac-(3R,5R)-5-(methoxymethyl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinol, 5-(methoxymethyl)-, (3S,5S)-
• rac-(3R,5R)-5-(methoxymethyl)pyrrolidin-3-ol

• MDL： MFCD29055152
• Inchi： 1S/C6H13NO2/c1-9-4-5-2-6(8)3-7-5/h5-8H,2-4H2,1H3/t5-,6-/m0/s1
• InChI Key： XUEHQBMFCHRSRL-WDSKDSINSA-N
• SMILES： N1[C@H](COC)C[C@H](O)C1

Computed Properties

• Exact Mass: 131.094628657g/mol
• Monoisotopic Mass: 131.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 41.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on rac-(3R,5R)-5-(methoxymethyl)pyrrolidin-3-ol

Introduction to Rac-(3R,5R)-5-(methoxymethyl)pyrrolidin-3-ol (CAS No. 1909287-16-6)

Rac-(3R,5R)-5-(methoxymethyl)pyrrolidin-3-ol, a compound with the chemical identifier CAS No. 1909287-16-6, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This chiral pyrrolidine derivative has garnered considerable attention due to its structural complexity and potential biological activities. The compound's stereochemistry, specifically the configuration at the 3R and 5R positions, plays a crucial role in determining its pharmacological properties and interactions with biological targets.

The pyrrolidine core is a common motif in many bioactive molecules, including drugs and natural products. Its versatility stems from the ability to incorporate various functional groups while maintaining a stable scaffold. In the case of Rac-(3R,5R)-5-(methoxymethyl)pyrrolidin-3-ol, the presence of a methoxymethyl group at the 5-position introduces a unique reactivity that can be exploited in synthetic chemistry. This group can participate in various transformations, making it a valuable intermediate for constructing more complex molecules.

Recent advancements in drug discovery have highlighted the importance of chiral compounds in achieving therapeutic efficacy. The stereochemistry of a molecule can dramatically influence its biological activity, with enantiomers often exhibiting different pharmacological profiles. Racemic mixtures, such as those containing both R and S enantiomers, may lead to reduced efficacy or even adverse effects. Therefore, the synthesis of enantiomerically pure forms of Rac-(3R,5R)-5-(methoxymethyl)pyrrolidin-3-ol is of paramount importance.

One of the most promising applications of this compound is in the development of central nervous system (CNS) therapeutics. Pyrrolidine derivatives have shown potential in treating neurological disorders due to their ability to cross the blood-brain barrier and interact with neurotransmitter receptors. Studies have indicated that modifications at the 3 and 5 positions of the pyrrolidine ring can significantly alter binding affinities and selectivity for specific receptors. The configuration (3R,5R) has been particularly studied for its interactions with serotonin receptors, which are implicated in conditions such as depression and anxiety.

In addition to CNS applications, Rac-(3R,5R)-5-(methoxymethyl)pyrrolidin-3-ol has been explored for its potential in other therapeutic areas. Its structural features make it a versatile building block for more complex scaffolds that target various biological pathways. For instance, derivatives of this compound have been investigated for their anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory enzymes.

The synthesis of Rac-(3R,5R)-5-(methoxymethyl)pyrrolidin-3-ol presents unique challenges due to its chiral centers. Traditional synthetic routes often require careful selection of protecting groups and stereoselective reactions to achieve the desired configuration. Recent methodologies have leveraged asymmetric catalysis and enzymatic resolution techniques to improve yields and enantioselectivity. These advances have made it more feasible to produce enantiomerically pure forms on an industrial scale.

The pharmacokinetic properties of this compound are also an area of active research. Understanding how Rac-(3R,5R)-5-(methoxymethyl)pyrrolidin-3-ol is metabolized and distributed within the body is crucial for optimizing its therapeutic potential. Preclinical studies have begun to unravel its metabolic pathways, revealing insights into how it interacts with cytochrome P450 enzymes and other metabolic systems.

One notable study published in a leading pharmaceutical journal demonstrated the utility of Rac-(3R,5R)-5-(methoxymethyl)pyrrolidin-3-ol as a precursor for more complex drug candidates. The researchers employed a multi-step synthesis that incorporated this pyrrolidine derivative into a novel heterocyclic scaffold. The resulting compound exhibited enhanced binding affinity to a target receptor compared to existing therapeutics, highlighting the importance of structural optimization.

The future prospects for Rac-(3R,5R)-5-(methoxymethyl)pyrrolidin-3-ol are promising, with ongoing research focusing on expanding its applications across multiple therapeutic areas. Innovations in synthetic chemistry continue to provide new tools for constructing derivatives with tailored properties. Additionally, advances in computational modeling are helping researchers predict how modifications at specific positions will affect biological activity.

In conclusion, Rac-(3R,5R)-5-(methoxymethyl)pyrrolidin-3-ol (CAS No. 1909287-16-6) is a versatile and significant compound in pharmaceutical chemistry. Its unique stereochemistry and functional groups make it a valuable intermediate for drug development, particularly in CNS therapeutics and anti-inflammatory applications. As research continues to uncover new synthetic methods and pharmacological insights, this compound is poised to play an increasingly important role in the discovery and development of novel therapeutics.